3-((1-Ethylpropyl)amino)-6-methyl-2,4-dinitrobenzyl alcohol

• CAS No.: 76302-70-0
• Molecular Formula: C13H19N3O5
• Molecular Weight: 297.31 g/mol
• IUPAC Name: [6-methyl-2,4-dinitro-3-(pentan-3-ylamino)phenyl]methanol
• InChI: InChI=1S/C13H19N3O5/c1-4-9(5-2)14-12-11(15(18)19)6-8(3)10(7-17)13(12)16(20)21/h6,9,14,17H,4-5,7H2,1-3H3
• InChI Key: PWAQEHCXAVLWPS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=C(C=C(C(=C1[N+](=O)[O-])CO)C)[N+](=O)[O-]

Description

3-((1-Ethylpropyl)amino)-6-methyl-2,4-dinitrobenzyl alcohol is a useful research compound. Its molecular formula is C13H19N3O5 and its molecular weight is 297.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of 3-[(1-ethylpropyl)amino]-6-methyl-2,4-dinitrobenzyl acetate (23.1 g; 0.068 mol) is added to a mixture of concentrated hydrochloric acid (30 ml), water (40 ml) and methanol (320 ml). The reaction mixture is refluxed for 4 hours, cooled down and concentrated in vacuo. It is then diluted with water, extracted with ether, and the ether layer dried. The ether is removed in vacuo to leave a red oil, which readily solidifies to a yellow-orange solid (19.9 g; 98.5%). A similarly prepared and purified sample has a melting point of 51°-54° C.